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Compound of Interest

Compound Name: (Bromomethyl)germane

Cat. No.: B15476922 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: (Bromomethyl)germane is a specialty chemical with limited publicly available

stability and handling data. This guide is based on the general properties of organogermanium

compounds, alkyl halides, and established protocols for handling air- and moisture-sensitive

materials. All procedures should be conducted with rigorous safety precautions in a controlled

laboratory environment by trained personnel.

Executive Summary
(Bromomethyl)germane is presumed to be a reactive organometallic compound requiring

careful handling and storage to maintain its chemical integrity. The primary degradation

pathways are likely hydrolysis and oxidation. Therefore, stringent inert atmosphere techniques

are mandatory for all manipulations. This document provides a comprehensive overview of the

inferred stability, recommended storage conditions, and detailed experimental protocols for the

safe handling of (bromomethyl)germane.

Inferred Chemical Stability
While specific kinetic or thermodynamic data for (bromomethyl)germane is not readily

available, its stability can be inferred from the known chemistry of related organogermanium

halides and alkyl bromides.
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2.1 Susceptibility to Hydrolysis: The Germanium-Bromine (Ge-Br) bond is susceptible to

cleavage by water.[1] Hydrolysis is expected to be a primary decomposition pathway, leading to

the formation of corresponding germoxanes or germanols, which may be unstable and prone to

polymerization. The reaction with atmospheric moisture can be rapid.

2.2 Sensitivity to Oxidation: Organogermanium compounds, particularly those with halide

substituents, can be sensitive to atmospheric oxygen.[1] Oxidation may lead to the formation of

various germanium oxides and other degradation byproducts.

2.3 Thermal Stability: While many organogermanium compounds exhibit good thermal stability,

the presence of a bromomethyl group may influence this. It is prudent to assume that elevated

temperatures could promote decomposition. Data on the thermal decomposition of related alkyl

halides suggests that carbon-halogen bond cleavage can occur at elevated temperatures.

2.4 Photostability: As with many organobromine compounds, there is a potential for photolytic

cleavage of the Carbon-Bromine (C-Br) or Germanium-Bromine (Ge-Br) bond upon exposure

to UV light. It is therefore recommended to store the compound in the dark.

Recommended Storage Conditions
To ensure the long-term stability and purity of (bromomethyl)germane, the following storage

conditions are recommended:
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Parameter Recommendation Rationale

Atmosphere Inert Gas (Argon or Nitrogen)
Prevents hydrolysis and

oxidation.

Temperature 2-8°C

Reduces vapor pressure and

slows potential decomposition

reactions.

Container

Tightly sealed, amber glass

vial or bottle with a PTFE-lined

cap.

Protects from light and

prevents atmospheric

contamination. PTFE lining

ensures chemical compatibility.

Location

A well-ventilated, designated

storage area for reactive

chemicals.

Ensures safety in case of

accidental release.

Physical Properties of Analogous Compounds
To provide a contextual understanding of the potential physical properties of

(bromomethyl)germane, the following table summarizes key data for methyl bromide and

ethyl bromide.

Property
Methyl Bromide
(CH₃Br)

Ethyl Bromide
(CH₃CH₂Br)

(Bromomethyl)ger
mane (CH₂BrGeH₃)

Molecular Weight 94.94 g/mol [2] 108.97 g/mol [3]
Estimated ca. 155.5

g/mol

Boiling Point 3.6°C[2] 38.4°C[4]
Expected to be higher

than ethyl bromide

Vapor Pressure
1620 mmHg @

25°C[5]
467 mmHg @ 25°C[4]

Expected to be lower

than ethyl bromide

Appearance Colorless gas[2] Colorless liquid[3]
Likely a liquid at room

temperature
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Note: Values for (bromomethyl)germane are estimated and should be treated with caution.

Experimental Protocols for Handling
Due to its presumed air and moisture sensitivity, (bromomethyl)germane must be handled

under an inert atmosphere using either a glove box or Schlenk line techniques.

5.1 General Inert Atmosphere Handling Workflow
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Figure 1: General workflow for handling (bromomethyl)germane.

5.2 Detailed Protocol for Transfer using a Schlenk Line
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Glassware Preparation: All glassware (syringes, needles, flasks, etc.) must be thoroughly

dried in an oven at a minimum of 120°C for at least 4 hours (overnight is recommended) and

cooled under a stream of dry, inert gas (argon or nitrogen).

System Purge: The Schlenk line and attached reaction flask should be subjected to at least

three vacuum/inert gas backfill cycles to remove atmospheric gases.

Reagent Equilibration: Allow the sealed vial of (bromomethyl)germane to equilibrate to

room temperature before opening to prevent moisture condensation.

Transfer: Using a gas-tight syringe that has been purged with inert gas, carefully pierce the

septum of the reagent vial. It is advisable to maintain a slight positive pressure of inert gas in

the vial via a needle connected to the Schlenk line.

Dispensing: Slowly withdraw the desired volume of (bromomethyl)germane into the

syringe.

Injection: Transfer the reagent to the reaction flask by piercing the septum of the flask. The

injection should be done into the reaction mixture or solvent, avoiding contact with the flask

walls if possible.

Syringe Cleaning: Immediately and carefully quench the syringe by drawing up and expelling

a suitable solvent (e.g., dry hexane) into a separate flask containing a quenching agent (e.g.,

isopropanol). Repeat this process multiple times.

Potential Decomposition Pathways
Understanding the likely decomposition pathways is crucial for anticipating potential hazards

and byproducts.
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Figure 2: Inferred decomposition pathways for (bromomethyl)germane.

Safety and Hazard Considerations
Toxicity: The toxicological properties of (bromomethyl)germane have not been fully

investigated. Organogermanium compounds can have varying levels of toxicity.[6][7] It

should be handled as a potentially toxic substance.

Corrosivity: Decomposition via hydrolysis will produce hydrogen bromide (HBr), which is

corrosive.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, a flame-retardant lab coat, and chemical-resistant gloves (butyl rubber or neoprene

are recommended). All handling of the neat compound and its solutions should be performed

in a well-ventilated fume hood.

Spill and Waste Disposal: In case of a spill, absorb the material with an inert, dry absorbent

(e.g., vermiculite or sand) and place it in a sealed container for disposal. Do not use water.

All waste containing (bromomethyl)germane should be treated as hazardous and disposed
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of according to institutional and local regulations. Quench small residual amounts with a

suitable alcohol (e.g., isopropanol) under an inert atmosphere before final disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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